Cas no 2680813-97-0 (methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate)

• Product Name: methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate
• CAS No: 2680813-97-0
• MF: C₁₅H₁₃FN₂O₄
• MW: 304.273127317429
• CID: 5636676
• PubChem ID: 165923101
• Update Time: 2025-06-14

methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680813-97-0
• methyl 6-{[(benzyloxy)carbonyl]amino}-2-fluoropyridine-3-carboxylate
• EN300-28291101
• methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate

• Inchi： 1S/C15H13FN2O4/c1-21-14(19)11-7-8-12(17-13(11)16)18-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18,20)
• InChI Key： OWUQHPNNHTVMFR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.08593506g/mol
• Monoisotopic Mass: 304.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate

Comprehensive Overview of Methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate (CAS No. 2680813-97-0)

Methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate (CAS No. 2680813-97-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxycarbonyl protecting group and fluoropyridine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the carboxylate ester and fluoro substituent, make it a versatile building block for drug discovery and material science.

In recent years, the demand for fluorinated heterocycles like methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in designing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent enzymes. The compound's CAS No. 2680813-97-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact publications.

The synthesis of methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate typically involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, topics highly discussed in organic chemistry forums. Its carbamate-protected amino group offers selective deprotection strategies, a feature valued in parallel synthesis workflows. Analytical data (e.g., HPLC purity >98% and NMR spectral consistency) are critical for quality control, as emphasized in recent FDA guidelines for intermediate characterization.

From an industrial perspective, this compound addresses growing needs in green chemistry initiatives. Its derivatization potential supports atom-economical routes to biodegradable agrochemicals, a hot topic in sustainable agriculture. Patent analyses reveal its use in crop protection agents with reduced environmental persistence, answering consumer demands for eco-friendly solutions.

Safety profiles of CAS 2680813-97-0 are well-documented, with studies highlighting its stability under standard storage conditions (recommended: -20°C under inert atmosphere). This aligns with industry-wide shifts toward benign-by-design chemicals, reducing workplace hazards. The compound's logP and solubility data are frequently queried in ADMET prediction tools, underscoring its drug-likeness.

Emerging applications include its use in fluorescence probes for cellular imaging, leveraging the 2-fluoropyridine moiety's photophysical properties. This intersects with the booming diagnostics market, where researchers seek novel fluorophores with improved Stokes shifts. Such multidisciplinary utility reinforces the compound's position in cutting-edge life sciences.

For procurement specialists, technical specifications like batch-to-batch reproducibility and scalability are paramount. Leading suppliers now provide gram-to-kilogram quantities with COA documentation, responding to the pharmaceutical industry's just-in-time manufacturing needs. These developments mirror broader supply chain innovations in high-value fine chemicals.

In summary, methyl 6-{(benzyloxy)carbonylamino}-2-fluoropyridine-3-carboxylate exemplifies modern medicinal chemistry's sophistication. Its balanced reactivity profile and structural tunability continue to inspire innovations across therapeutic areas, from oncology to neurodegenerative disease research. As synthetic methodologies advance, this compound's role in enabling next-generation therapeutics is poised for further expansion.